Cas no 2229175-68-0 (1-(dimethyl-1,3-oxazol-2-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(dimethyl-1,3-oxazol-2-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229175-68-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6386296
• PubChem ID: 165760171
• Update Time: 2025-06-03

1-(dimethyl-1,3-oxazol-2-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,3-oxazol-2-yl)methylcyclopropane-1-carboxylic acid
• EN300-1754566
• 2229175-68-0
• 1-[(dimethyl-1,3-oxazol-2-yl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H13NO3/c1-6-7(2)14-8(11-6)5-10(3-4-10)9(12)13/h3-5H2,1-2H3,(H,12,13)
• InChI Key： ZVRUXUKYPHURDG-UHFFFAOYSA-N
• SMILES： OC(C1(CC2=NC(C)=C(C)O2)CC1)=O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 1-(dimethyl-1,3-oxazol-2-yl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(dimethyl-1,3-oxazol-2-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2229175-68-0) and Its Emerging Applications in Chemical Biology

1-(dimethyl-1,3-oxazol-2-yl)methylcyclopropane-1-carboxylic acid, identified by the CAS number 2229175-68-0, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. The unique combination of a cyclopropane ring, a dimethyl oxazole moiety, and a carboxylic acid functional group endows this molecule with distinct chemical properties and biological potential. This introduction delves into the compound's structural features, synthesis methods, and its promising applications, particularly in the context of drug discovery and molecular probes.

The molecular framework of 1-(dimethyl-1,3-oxazol-2-yl)methylcyclopropane-1-carboxylic acid is characterized by its rigid cyclopropane ring, which is known for its high reactivity due to angle strain. This strain can be exploited in various chemical transformations, making the compound a valuable scaffold for medicinal chemistry. Additionally, the presence of a dimethyl oxazole group introduces electron-deficient aromaticity and potential hydrogen bonding capabilities, which can modulate interactions with biological targets. The carboxylic acid functionality further enhances its versatility by allowing further derivatization into esters, amides, or salts, depending on the desired application.

The synthesis of 1-(dimethyl-1,3-oxazol-2-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2229175-68-0) typically involves multi-step organic reactions that highlight the synthetic ingenuity in constructing such complex molecules. One common approach begins with the formation of the cyclopropane ring through ring-closing metathesis or cyclopropanation reactions. Subsequent functionalization introduces the dimethyl oxazole moiety, often via nucleophilic substitution or condensation reactions. Finally, the carboxylic acid group is introduced through oxidation or hydrolysis of an ester or amide precursor. These synthetic strategies underscore the compound's accessibility while maintaining high purity and yield, crucial for downstream applications.

In recent years, 1-(dimethyl-1,3-oxazol-2-yl)methylcyclopropane-1-carboxylic acid has been explored as a key intermediate in the development of novel bioactive molecules. Its structural motifs have been leveraged to design ligands for enzyme inhibition and receptor binding studies. For instance, the oxazole ring has been shown to interact with metal ions and proteins in specific ways, making it a promising candidate for coordination chemistry applications. Furthermore, the cyclopropane ring's strain-release mechanism upon biological interaction has been harnessed to develop mechanostimulatory drugs that trigger cellular responses upon mechanical stress.

One particularly exciting area of research involves using 1-(dimethyl-1,3-oxazol-2-yl)methylcyclopropane-1-carboxylic acid as a building block for photoreactive probes. The compound's ability to undergo photocycloaddition reactions with unsaturated substrates has opened up new avenues in fluorescence microscopy and bioimaging. Researchers have utilized these reactions to develop probes that can label specific biomolecules in living cells with high precision. This capability is especially valuable for studying dynamic processes such as protein-protein interactions and cellular signaling pathways.

The pharmaceutical industry has also shown interest in 1-(dimethyl-1,3-oxazol-2-yl)methylcyclopropane-1-carboxylic acid due to its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on inflammatory enzymes such as COX and LOX. The oxazole ring's ability to modulate enzyme activity while minimizing side effects makes it an attractive scaffold for drug development. Additionally, the cyclopropane moiety's unique reactivity has been exploited to design prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions.

Another emerging application of 1-(dimethyl-1,3-oxtailzol - 2 - ylmethyle cycl o propan e - 1 - car box y lic ac id) (CAS No. 2229175 - 68 - 0) lies in its role as a catalyst or co-catalyst in organic transformations. The compound's ability to stabilize reactive intermediates and facilitate difficult bond-forming reactions has made it useful in asymmetric synthesis and polymer chemistry. For example, its derivatives have been employed as ligands in transition metal-catalyzed reactions, enhancing reaction efficiency and selectivity. This versatility underscores its importance not only as a bioactive molecule but also as a tool for advancing synthetic methodologies.

The future prospects of 1-(dimethyl - 13 - ox azo l - 2 - ylm eth ylc y clopr o p an e - 11 - car box y lic ac id) are vast and multifaceted. As computational chemistry techniques improve, more efficient synthetic routes will likely be discovered, reducing costs and environmental impact. Furthermore, advancements in biocatalysis may enable the use of enzymes to modify this compound more selectively and sustainably than traditional chemical methods.

In conclusion, 11 -(dim eth yl -13 - ox azo l - 21 - ylm eth ylc y clopr o p an e -11 - car box y lic ac id ) (CAS No . 2229175 -68 -0 ) represents a fascinating molecule with broad applications across chemical biology ,pharmaceutical research ,and materials science . Its unique structural features ,synthetic accessibility ,and biological potential make it a valuable asset for researchers aiming to develop novel therapeutics ,imaging agents ,and catalytic systems . As our understanding of its properties grows ,so too will its impact on science and industry .